Cas no 31665-64-2 (1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester)

1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester structure
31665-64-2 structure
Product Name:1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester
CAS No:31665-64-2
MF:C11H17N3O2
MW:223.271582365036
CID:315838
PubChem ID:343223
Update Time:2025-04-19

1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester
    • methyl 5-amino-1-cyclohexylimidazole-4-carboxylate
    • 5-amino-1-cyclohexyl-1H-imidazole-4-carboxylic acid methyl ester
    • AC1L7XVH
    • AG-F-05662
    • CTK4G7549
    • Methyl 5-amino-1-cyclohexyl-1H-imidazole-4-carboxylate
    • METHYL 5-AMINO-1-CYCLOHEXYL-IMIDAZOLE-4-CARBOXYLATE
    • NSC382328
    • 31665-64-2
    • DQ6X2UC1YD
    • DTXSID40185562
    • NSC 382328
    • UNII-DQ6X2UC1YD
    • IMIDAZOLE-4-CARBOXYLIC ACID, 5-AMINO-1-CYCLOHEXYL-, METHYL ESTER
    • 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 5-AMINO-1-CYCLOHEXYL-, METHYL ESTER
    • NSC-382328
    • Inchi: 1S/C11H17N3O2/c1-16-11(15)9-10(12)14(7-13-9)8-5-3-2-4-6-8/h7-8H,2-6,12H2,1H3
    • InChI Key: LGTJJFRUTYSDCM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(N)N(C=N1)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 223.13221
  • Monoisotopic Mass: 223.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 429.6°Cat760mmHg
  • Flash Point: 213.6°C
  • Refractive Index: 1.621
  • PSA: 70.14
  • LogP: 2.33830
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